(1R,2S,5S)-Rel-3-boc-3-azabicyclo[3.1.0]hexane-2-methanol

• IUPAC Name: tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• InChI: InChI=1S/C11H19NO3/c1-11(2,3)15-10(14)12-5-7-4-8(7)9(12)6-13/h7-9,13H,4-6H2,1-3H3/t7-,8-,9-/m1/s1
• InChI Key: SRRXFFKYXKCTOS-IWSPIJDZSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CC2C1CO
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@H]2C[C@H]2[C@H]1CO
• Molecular Formula: C11H19NO3
• Molecular Weight: 213.27 g/mol

Description

“(1R,2S,5S)-Rel-3-boc-3-azabicyclo[3.1.0]hexane-2-methanol” is a chemical compound with the molecular formula C11H19NO3. It is also known as tert-butyl 2-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of 1R,5S-bicyclo[3.1.0]hexan-2-one from ®-1,2-epoxyhex-5-ene involves a catalytic intramolecular cyclopropanation. Another approach involves the use of photochemistry to access new building blocks via [2 + 2] cycloaddition.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed based on its molecular formula C11H19NO3. The exact mass of the molecule is 213.27 Da.

Scientific Research Applications

Cardioprotective Applications

• Phosphoesters and Phosphonodiesters : Activation of the cardiac myocyte P2X4 receptor is crucial in protecting against heart failure. Analogues of AMP containing a (N)-methanocarba (bicyclo[3.1.0]hexane) system, similar to the chemical structure of interest, have shown the potential to protect against heart failure by potentially activating this cardioprotective channel. The synthesis and administration of phosphoesters and phosphonodiesters have shown significant enhancement in intact heart contractile function in a mouse ischemic heart failure model, indicating their potential role as cardioprotective agents (Kumar et al., 2013).

• Phosphonate Analogues of AMP : Further research in the area of cardioprotection highlighted that certain phosphonate analogues of AMP, containing a (N)-methanocarba (bicyclo[3.1.0]hexane) system, showed promise as cardioprotective agents. Chronic administration of these analogues led to a significant increase in intact heart contractile function in mice models of heart failure. This indicates that these compounds, resistant to nucleotidase due to the C-P bond, can have a beneficial effect likely via cardiac P2X receptor activation, presenting a broad approach for the treatment of heart failure (Kumar et al., 2010).

Neuroprotective and Neuromodulatory Applications

• Pharmacology of mGlu2/3 Receptor Agonist : The compound LY404039, a potent and selective group II metabotropic glutamate [(mGlu)2 and mGlu3] receptor agonist, structurally related to (1R,2S,5S)-Rel-3-boc-3-azabicyclo[3.1.0]hexane-2-methanol, has shown efficacy in treating symptoms of schizophrenia. The research emphasizes that the antipsychotic-like effects of LY404039 are mechanistically distinct from those of atypical antipsychotic drugs and are dependent on functional mGlu2 and not mGlu3 receptors. This suggests the potential therapeutic applications of compounds with similar structures in the treatment of psychosis and other neurological disorders (Fell et al., 2008).

• Biodistribution and Potential Neuroprotective Drug : Methyl 2-(methoxycarbonyl)-2-(methylamino) bicyclo[2.1.1]-hexane-5-carboxylate (MMMHC), a compound structurally related to the compound of interest, has been investigated for its neuroprotective properties. Radiolabeling and biodistribution studies in rats demonstrated that the compound can cross the brain-blood barrier and accumulate in several brain regions, showcasing its potential as a neuroprotective drug (Yu et al., 2003).

Future Directions

Future research could focus on further exploring the synthesis, properties, and potential applications of “(1R,2S,5S)-Rel-3-boc-3-azabicyclo[3.1.0]hexane-2-methanol”. Given the interest in similar compounds for their antiviral activity, this compound could also be of interest in the development of new therapeutics.